Cas no 918643-56-8 (N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine)

N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine structure

918643-56-8 structure

Product Name:N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine

CAS No:918643-56-8

MF:C₁₆H₂₇BN₂O₃

MW:306.208184480667

MDL:MFCD06797989

CID:857493

PubChem ID:17998906

Update Time:2024-10-26

N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

- N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine
- Dimethyl-{3-[5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-2-yloxy]-propyl}-amine
- DIMETHY(3-[5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-22-YLOXY]PROPYL)AMINE
- 2-(3-N,N-Dimethylamino-propoxy)pyridine-5-boronicacid,pinacolester
- 2-(3-N,N-Dimethylaminopropoxy)pyridine-5-boronic acid, pinacol ester
- 6-(3-N,N-Dimethylamino-propoxy)pyridine-3-boronic acid pinacol ester
- 6-[3-(Dimethylamino)propoxy]pyridine-3-boronic acid pinacol ester
- N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxa-borolan-2-yl)pyridin-2-yl)oxy)propan-1-amine
- N,N-dimethyl-3-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]oxypropan-1-amine
- N,N-Dimethyl-3-[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]oxy]-1-propanamine (ACI)
- 2-(3-N,N-Dimethylamino-propoxy)-pyridine-5-boronic acid pinacol ester
- N,N-Dimethyl-3-{[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]oxy}propan-1-amine
- dimethyl-(3-[5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-2-yloxy]-propyl)-amine, AldrichCPR
- 2-(3-N,N-Dimethylamino-propoxy)pyridine-5-boronic acid pinacol ester
- AS-48765
- AKOS015950049
- DTXSID00592132
- N,N-dimethyl-3-{[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]oxy}propane-1-amine
- CS-0173903
- 2-(3-N,N-Dimethylamino-propoxy)pyridine-5-boronic acid, pinacol ester
- 2-(3-N,N-Dimethylamino-propoxy)-pyridine-5-boronic acid pinacol ester
- A860208
- 918643-56-8
- N,N-dimethyl-3-{[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]oxy}-1-propanamine
- QWJUJXPYTLOKRL-UHFFFAOYSA-N
- SCHEMBL306428
- DIMETHYL(3-{[5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-2-YL]OXY}PROPYL)AMINE
- 6-(3-dimethylaminopropoxy)-pyridine-3-boronic acid pinacol ester
- FD10026
- dimethyl-{3-[5-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)pyrid-2-yloxy]propyl}amine
- N,N-dimethyl-3-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yloxy)propan-1-amine
- MFCD06797989
- J-523254
- AB29746
- 2-(3-N,N-Dimethylaminopropoxy)pyridine-5-boronic acid pinacol ester
- MDL： MFCD06797989
- Inchi： 1S/C16H27BN2O3/c1-15(2)16(3,4)22-17(21-15)13-8-9-14(18-12-13)20-11-7-10-19(5)6/h8-9,12H,7,10-11H2,1-6H3
- InChI Key： QWJUJXPYTLOKRL-UHFFFAOYSA-N
- SMILES： O1B(C2C=NC(=CC=2)OCCCN(C)C)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 306.21100
Monoisotopic Mass: 306.2114729g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 6
Complexity: 347
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.8Å²

Experimental Properties

PSA: 43.82000
LogP: 1.71130

N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D479153-25mg	2-(3-N,N-Dimethylamino-propoxy)pyridine-5-boronic acid, pinacol ester	918643-56-8		25mg	$64.00	2023-05-18
TRC	D479153-50mg	2-(3-N,N-Dimethylamino-propoxy)pyridine-5-boronic acid, pinacol ester	918643-56-8		50mg	$75.00	2023-05-18
TRC	D479153-100mg	2-(3-N,N-Dimethylamino-propoxy)pyridine-5-boronic acid, pinacol ester	918643-56-8		100mg	$87.00	2023-05-18
TRC	D479153-250mg	2-(3-N,N-Dimethylamino-propoxy)pyridine-5-boronic acid, pinacol ester	918643-56-8		250mg	$98.00	2023-05-18
Alichem	A029186280-1g	N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine	918643-56-8	95%	1g	$313.60	2023-08-31
Alichem	A029186280-5g	N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine	918643-56-8	95%	5g	$1081.50	2023-08-31
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0190P-1g	2-(3-N,N-Dimethylamino-propoxy)-pyridine-5-boronic acid pinacol ester	918643-56-8	97%	1g	1899.61CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0190P-5g	2-(3-N,N-Dimethylamino-propoxy)-pyridine-5-boronic acid pinacol ester	918643-56-8	97%	5g	6360.32CNY	2021-05-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N64340-5g	6-[3-(Dimethylamino)propoxy]pyridine-3-boronic acid pinacol ester	918643-56-8	95%	5g	￥8840.0	2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N64340-1g	6-[3-(Dimethylamino)propoxy]pyridine-3-boronic acid pinacol ester	918643-56-8	95%	1g	￥2890.0	2022-04-27

N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine Production Method

Production Method 1

1248399-37-2

61676-62-8

918643-56-8

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 10 min, -78 °C; 4 h, 18 °C
1.2 Reagents: Ammonium chloride Solvents: Water

Reference

: Preparation of 1,3-dihydroimidazo[4,5-c]cinnolin-2-ones for the treatment and prevention of cancer

, World Intellectual Property Organization, , ,

Production Method 2

1248399-37-2

61676-62-8

918643-56-8

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 10 min, -78 °C; 4 h, 18 °C
1.2 Reagents: Ammonium chloride Solvents: Water

Reference

: Preparation of cinnolin-4-amine compounds as ATM kinase inhibitors and their use in treating cancer

, World Intellectual Property Organization, , ,

Production Method 3

1248399-37-2

61676-62-8

918643-56-8

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C; 1 h, -78 °C; -78 °C → rt; overnight, rt

Reference

: Process for preparation of hydrazino group-containing compound

, World Intellectual Property Organization, , ,

Production Method 4

1248399-37-2

73183-34-3

918643-56-8

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; 14 h, 108 °C
1.2 Reagents: Water

Reference

: Substituted quinolinopyrrolidone compound as ATM inhibitor and application

, World Intellectual Property Organization, , ,

Production Method 5

1248399-37-2

61676-62-8

918643-56-8

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 30 min, -78 °C
1.2 Reagents: Ammonium chloride Solvents: Water ; -78 °C

Reference

: Preparation of imidazo[4,5-c]quinoline compounds and their use as ATM kinase inhibitors

, World Intellectual Property Organization, , ,

Production Method 6

1248399-37-2

61676-62-8

918643-56-8

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 10 min, -78 °C; -78 °C → rt; 2 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water

Reference

: Preparation of 8-[6-[3-(amino)propoxy]-3-pyridyl]-1-isopropyl-imidazo[4,5-c]quinolin-2-one derivatives as selective modulators of ataxia telangiectasia mutated (ATM) kinase for the treatment of cancer

, World Intellectual Property Organization, , ,

Production Method 7

1248399-37-2

61676-62-8

918643-56-8

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 10 min, -78 °C; 4 h, 18 °C
1.2 Reagents: Ammonium chloride Solvents: Water

Reference

: Imidazo[4,5-c]quinolin-2-one derivatives as ATM kinase inhibitors and their preparation and use for the treatment of cancer

, World Intellectual Property Organization, , ,

Production Method 8

1248399-37-2

73183-34-3

918643-56-8

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ; 14 h, 108 °C
1.2 Reagents: Water

Reference

: Preparation of quinoline imidazole compound and application thereof

, World Intellectual Property Organization, , ,

N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine Raw materials

N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine Preparation Products

N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine (918643-56-8)

N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine Related Literature

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Cas no 918643-56-8 (N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine)

N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine Pricemore >>

N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine Raw materials

N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine Preparation Products

N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine Related Literature

918643-56-8 (N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine) Related Products